Cas no 1807277-08-2 (Methyl 4-cyano-2,3-diiodobenzoate)

• Product Name: Methyl 4-cyano-2,3-diiodobenzoate
• CAS No: 1807277-08-2
• MF: C₉H₅I₂NO₂
• MW: 412.950446844101
• CID: 4949767
• Update Time: 2023-08-22

Methyl 4-cyano-2,3-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2,3-diiodobenzoate

• Inchi： 1S/C9H5I2NO2/c1-14-9(13)6-3-2-5(4-12)7(10)8(6)11/h2-3H,1H3
• InChI Key： WWVVHLSXPQWPGM-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)C=CC=1C(=O)OC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1